Cas no 898411-77-3 (ethyl 2-(2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate)

• Product Name: ethyl 2-(2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate
• CAS No: 898411-77-3
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 5480410
• Update Time: 2025-05-22

ethyl 2-(2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[2-[[1,2-dihydro-2-(2-methoxyethyl)-1-oxo-5-isoquinolinyl]oxy]acetyl]amino]-, ethyl ester
• ethyl 2-(2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate

• Inchi： 1S/C23H24N2O6/c1-3-30-23(28)18-7-4-5-9-19(18)24-21(26)15-31-20-10-6-8-17-16(20)11-12-25(22(17)27)13-14-29-2/h4-12H,3,13-15H2,1-2H3,(H,24,26)
• InChI Key： BTNYFFSEQRJIMX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(COC1=CC=CC2=C1C=CN(CCOC)C2=O)=O

Additional information on ethyl 2-(2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate

Ethyl 2-(2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate: A Comprehensive Overview

Ethyl 2-(2-{(((methoxyethyl))-oxo-dihydroisoquinolin-5-yloxy)} acetamido) benzoate, commonly referenced by its CAS number 898411-77-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes an isoquinoline ring system, a methoxyethyl group, and a benzoate ester moiety. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The structural complexity of ethyl 2-(...) benzoate underscores its potential as a versatile building block in organic synthesis. Researchers have explored its role in the development of bioactive molecules, particularly in the context of drug discovery. For instance, studies published in Journal of Medicinal Chemistry highlight the compound's ability to modulate key biological pathways, offering promising leads for the treatment of various diseases. The isoquinoline core, a well-known scaffold in medicinal chemistry, contributes significantly to the compound's pharmacological profile.

Recent investigations into the synthesis of ethyl 2-(...) benzoate have focused on optimizing reaction conditions to enhance yield and purity. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is essential for its potential commercial applications.

In terms of application, ethyl 2-(...) benzoate has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Research conducted at leading institutions like Stanford University has demonstrated its potential as an electron transport layer material, contributing to the development of more efficient and cost-effective electronic devices.

The environmental impact of ethyl 2-(...) benzoate has also been a topic of recent interest. Studies assessing its biodegradability and toxicity indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms. This suggests that it may be suitable for use in eco-friendly chemical processes, aligning with current global efforts to promote sustainable chemistry.

In conclusion, ethyl 2-(...) benzoate (CAS No: 898411-77-3) represents a multifaceted compound with diverse applications across various scientific domains. Its structural complexity, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both research and industry settings.